Cas no 1408388-16-8 (1-[(4-Bromophenyl)methyl]pyrrolidin-3-ol)

• Product Name: 1-[(4-Bromophenyl)methyl]pyrrolidin-3-ol
• CAS No: 1408388-16-8
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 5057842
• Update Time: 2023-08-25

1-[(4-Bromophenyl)methyl]pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(4-bromophenyl)methyl]pyrrolidin-3-ol
• 1-[(4-Bromophenyl)methyl]pyrrolidin-3-ol

• Inchi： 1S/C11H14BrNO/c12-10-3-1-9(2-4-10)7-13-6-5-11(14)8-13/h1-4,11,14H,5-8H2
• InChI Key： PPZFUFKRHOBDAO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1CCC(C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• XLogP3: 2
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines